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Compound of Interest

Compound Name: (S)-4-Octanol

Cat. No.: B12682771 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of (S)-4-Octanol, tailored for researchers, scientists, and drug development

professionals. Following these guidelines is crucial for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling (S)-4-Octanol, a comprehensive PPE strategy is necessary to minimize

exposure. The required level of protection may vary based on the specific procedure and scale

of work.

Summary of Required Personal Protective Equipment
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Protection Type Required Equipment Specifications & Notes

Eye and Face Protection

Chemical Splash Goggles or

Safety Glasses with Face

Shield

Goggles should provide a tight

seal around the eyes. A face

shield is required when there is

a risk of splashing.[1][2][3]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves offer

short-term protection.[4] For

prolonged or direct contact,

consult the glove

manufacturer's resistance

guide.[4] Gloves should be

inspected for leaks before

each use and changed

immediately upon

contamination.[1][2]

Body Protection Laboratory Coat

A Nomex® or similar flame-

resistant lab coat is

recommended.[4] It should be

fully buttoned to cover as

much skin as possible.[4] For

larger quantities or splash

risks, a chemical-resistant

apron or suit may be

necessary.[1][2]

Footwear Closed-toe Shoes
Shoes must cover the entire

foot.[4]

Respiratory Protection Respirator (if necessary) Use a NIOSH-approved

respirator with an appropriate

filter (e.g., ABEK) if working

outside a fume hood, if

ventilation is inadequate, or

when vapors/aerosols are

generated.[5][6] Engineering

controls like fume hoods are
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the preferred method for

exposure reduction.[2]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure to (S)-4-Octanol.

General Advice: First aid providers should wear appropriate PPE to prevent self-exposure.[1]

In all cases of significant exposure, seek immediate medical attention and show the Safety

Data Sheet (SDS) to the attending physician.[5]

In Case of Inhalation:

Immediately move the affected person to fresh air.[1][7]

If the person is not breathing, give artificial respiration.[7][8]

Seek immediate medical attention.[8]

In Case of Skin Contact:

Remove all contaminated clothing immediately.[5]

Flush the skin with plenty of water for at least 15 minutes.[8][9]

If skin irritation persists, consult a physician.[9]

In Case of Eye Contact:

Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the

eyelids.[7][9]

If present, remove contact lenses after the first 5 minutes, then continue rinsing.[1]

Seek immediate medical attention, preferably from an ophthalmologist.[5]

In Case of Ingestion:
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Rinse the mouth with water.[1][7]

Do NOT induce vomiting.[1] There is a risk of aspiration.[5]

Never give anything by mouth to an unconscious person.[7][8]

Call a physician or poison control center immediately.[1]

Handling and Storage Protocols
Proper handling and storage are essential to prevent accidents and maintain the chemical's

integrity.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[5][9] Ground all

transfer equipment to prevent electrostatic discharge.[2]

Wash hands thoroughly after handling.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][9]

Keep containers tightly closed.[1][2]

Store away from incompatible materials such as strong oxidizing agents, acids, and

halogens.[9]

Protect containers from physical damage.[2]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is mandatory for laboratory safety.

Spill Response:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation and eliminate all ignition sources.[5]

Wear appropriate PPE as detailed in Section 1.

For small spills, absorb with a liquid-absorbent, inert material (e.g., Chemizorb®, sand, or

earth).[5]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[5]

[10]

Clean the affected area thoroughly.[5]

Do not allow the chemical to enter drains or waterways.[1][2]

Disposal:

Dispose of (S)-4-Octanol and any contaminated materials in accordance with all local,

state, and federal regulations.[1][9]

Do not dispose of the chemical down the drain.

Waste should be handled by a licensed disposal facility.[10]

Quantitative Data
The following table summarizes key quantitative data for 4-Octanol. Users should assume

similar properties for the (S)-enantiomer while consulting supplier-specific information.
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Property Value

Molecular Formula C₈H₁₈O[11]

Molecular Weight 130.23 g/mol [6][11]

Appearance Liquid[6]

Density 0.818 g/mL at 20 °C[6]

Boiling Point 174-176 °C[6]

Flash Point 65 °C (149 °F) - closed cup[6][12]

Storage Class Combustible liquids[6]

Visual Workflow and Decision Diagrams
The following diagrams, generated using DOT language, illustrate key operational and

emergency workflows.

Caption: Workflow for the safe handling of (S)-4-Octanol.

Caption: Decision tree for emergency response to a spill or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. download.basf.com [download.basf.com]

2. download.basf.com [download.basf.com]

3. mcrsafety.com [mcrsafety.com]

4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

5. sigmaaldrich.com [sigmaaldrich.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Octanol
https://www.sigmaaldrich.com/SG/en/product/aldrich/74880
https://pubchem.ncbi.nlm.nih.gov/compound/4-Octanol
https://www.sigmaaldrich.com/SG/en/product/aldrich/74880
https://www.sigmaaldrich.com/SG/en/product/aldrich/74880
https://www.sigmaaldrich.com/SG/en/product/aldrich/74880
https://www.sigmaaldrich.com/SG/en/product/aldrich/74880
https://www.thegoodscentscompany.com/data/rw1578031.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/74880
https://www.benchchem.com/product/b12682771?utm_src=pdf-body
https://www.benchchem.com/product/b12682771?utm_src=pdf-custom-synthesis
https://download.basf.com/p1/000000000030697930_SDS_CPA_CA/en_CA/Sefina_30697930_SDS_CPA_CA_en_6-0.pdf
https://download.basf.com/p1/000000000030718186_SDS_CPA_US/en_US/Sefina_Inscalis_Insecticide_30718186_SDS_CPA_US_en_9-0.pdf
https://www.mcrsafety.com/blog/solvents/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/HK/zh/sds/sial/297887
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12682771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 4-Octanol = 97.0 GC 589-62-8 [sigmaaldrich.com]

7. schc.org [schc.org]

8. webs.anokaramsey.edu [webs.anokaramsey.edu]

9. fishersci.com [fishersci.com]

10. download.basf.com [download.basf.com]

11. 4-Octanol | C8H18O | CID 11515 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. 4-octanol, 589-62-8 [thegoodscentscompany.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for (S)-4-
Octanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12682771#personal-protective-equipment-for-
handling-s-4-octanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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